Cas no 101560-01-4 (Yadanzioside N)

• Product Name: Yadanzioside N
• CAS No: 101560-01-4
• MF: C₃₄H₄₆O₁₆
• MW: 710.719452381134
• CID: 182694
• PubChem ID: 6451089
• Update Time: 2024-03-01

Yadanzioside N Chemical and Physical Properties

Names and Identifiers

• Picras-1-en-21-oicacid,15-[[(2E)-4-(acetyloxy)-3-ethyl-4-methyl-1-oxo-2-pentenyl]oxy]-13,20-epoxy-2-(b-D-glucopyranosyloxy)-11,12-dihydroxy-3,16-dioxo-,methyl ester, (11b,12a,15b)- (9CI)
• Picras-1-en-21-oicacid,15-[[(2E)-4-(acetyloxy)-3-ethyl-4-methyl-1-oxo-2-pentenyl]oxy]-13,20-epoxy-2-(b-D-glucopyranosyloxy)-1
• Yadanzioside N
• 2H-3,11c-(Epoxymethano)phenanthro[10,1-bc]pyran,picras-1-en-21-oic acid deriv.
• Picras-1-en-21-oicacid, 15-[[4-(acetyloxy)-3-ethyl-4-methyl-1-oxo-2-pentenyl]oxy]-13,20-epoxy-2-(b-D-glucopyranosyloxy)-11,12-dihydroxy-3,16-dioxo-,methyl ester, [11b,12a,15b(E)]-
• Yadanzioside O
• 101560-01-4
• Picras-2-en-21-oic acid, 15-((3,4-dimethyl-1-oxo-2-pentenyl)oxy)-13,20-epoxy-3-(beta-D-glucopyranosyloxy)-11,12-dihydroxy-2,16-dioxo-, methyl ester, (11beta,12alpha,15beta(E))-

• Inchi： 1S/C34H46O16/c1-12(2)13(3)8-19(36)50-24-26-33-11-46-34(26,31(44)45-6)28(42)23(40)25(33)32(5)15(9-18(33)49-29(24)43)14(4)7-16(27(32)41)47-30-22(39)21(38)20(37)17(10-35)48-30/h7-8,12,14-15,17-18,20-26,28,30,35,37-40,42H,9-11H2,1-6H3/b13-8+/t14-,15+,17-,18-,20-,21+,22-,23-,24?,25-,26-,28?,30-,32+,33-,34?/m1/s1
• InChI Key： YSFALLIAQRJCQF-IMMXKFRFSA-N
• SMILES： O1C[C@@]23[C@H]4C[C@H]5[C@H](C)C=C(C([C@]5(C)[C@H]2[C@H](C(C1(C(=O)OC)[C@@H]3C(C(=O)O4)OC(/C=C(\C)/C(C)C)=O)O)O)=O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 710.278585
• Monoisotopic Mass: 710.278585
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 50
• Rotatable Bond Count: 9
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 245
• XLogP3: 0.7

Experimental Properties

• Density: 1.5
• Boiling Point: 898.4°Cat760mmHg
• Flash Point: 280.4°C
• Refractive Index: 1.621
• PSA: 245.04000
• LogP: -1.73250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids